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Compound of Interest

Compound Name: Sodium rhodizonate

Cat. No.: B147456

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for sodium rhodizonate
(CAS No. 523-21-7), a chemical reagent primarily used in analytical chemistry for the detection
of heavy metals, most notably lead. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Chemical and Physical Properties

Sodium rhodizonate is the disodium salt of rhodizonic acid.[1] It is typically a green-gray to
dark green or black crystalline powder.[2][3] While stable as a dry solid, its aqueous solutions
are unstable and should be freshly prepared for use.[2][4]

Table 1: Physical and Chemical Properties of Sodium Rhodizonate
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Property Value References
CAS Number 523-21-7 [2]
Molecular Formula CeNa20e [2]
Molecular Weight 214.04 g/mol [2]

Green-gray to dark green or
Appearance _ [2][3]
black crystalline powder

Melting Point >300 °C [2][4]

Solubility Soluble in water [2][4]

- Stable in solid form; aqueous
Stability ) [2][4]
solutions are unstable

Hazard Identification and Toxicology

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, sodium rhodizonate is not classified as a hazardous substance.[5][6] However, as
with all laboratory chemicals, it should be handled with caution.[5][6] Some sources indicate it
may be hazardous in case of skin or eye contact (irritant), ingestion, or inhalation.[7][8]

Table 2: Toxicological Data for Sodium Rhodizonate
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Toxicity Data Value References
Acute Oral Toxicity (LD50) Not available [518]
Acute Dermal Toxicity (LD50) Not available [518]

Acute Inhalation Toxicity
(LC50)

Not available [518]

No component of this product
present at levels greater than
) o or equal to 0.1% is identified
Carcinogenicity ] [9]
as a probable, possible or
confirmed human carcinogen

by IARC.

Handling and Storage

Handling:

Ensure good ventilation in the workstation.[10]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[11]

Avoid breathing dust.[2]

Do not get in eyes, on skin, or on clothing.[2]

Wash hands thoroughly after handling.[11]

Do not eat, drink, or smoke when using this product.[10]

Storage:
e Store in a cool, dry, well-ventilated area.[9]

» Keep the container tightly closed.[9]
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e Protect from direct sunlight and moisture.[12][13]
» Store separately from strong oxidizing agents, strong acids, and strong bases.[9][11]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure to sodium rhodizonate. A
risk-based approach should be taken to ensure the highest level of safety.[14]

Diagram 1: PPE Selection for Handling Sodium Rhodizonate
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Caption: A flowchart for selecting appropriate PPE when handling sodium rhodizonate.
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First Aid Measures

In the event of exposure to sodium rhodizonate, the following first aid measures should be
taken:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if you feel unwell.[10]

o After Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get
medical advice/attention.[10]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[10]

» After Ingestion: Rinse mouth with water. Call a poison center or doctor if you feel unwell.
Never give anything by mouth to an unconscious person.[10][14]

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safe cleanup.

Diagram 2: Chemical Spill Response for Sodium Rhodizonate
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Spill Cleanup Procedure
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Caption: A workflow for responding to a sodium rhodizonate spill.
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Firefighting Measures

o Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon dioxide
(CO2), or water spray.[10] Do not use a heavy water stream.[10]

e Special Hazards: Sodium rhodizonate is not considered a fire hazard.[10] However, in a
fire, toxic fumes may be released.[10]

o Firefighter Protection: Wear a self-contained breathing apparatus and full protective clothing.
[10]

Disposal Considerations

Dispose of sodium rhodizonate and any contaminated materials in accordance with local,
state, and federal regulations.[10] Do not allow the chemical to enter drains or waterways.[12]

Experimental Protocol: Sodium Rhodizonate Test
for Lead

This test is a common forensic application of sodium rhodizonate for the detection of lead,
particularly in gunshot residue.[15]

Reagents:

» Sodium Rhodizonate Solution: Prepare a saturated solution of sodium rhodizonate in
distilled or deionized water. The solution should be the color of strong tea and is only
effective for about an hour.[10]

» Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100
mL of distilled or deionized water.[15]

e 5% Hydrochloric Acid Solution: Add 5 mL of concentrated hydrochloric acid to 95 mL of
distilled or deionized water.[15]

Procedure:

All spraying should be conducted in a chemical fume hood.[10]
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» Preparation: Place the item to be tested on a clean, uncontaminated surface. It is
recommended to first perform the test on a known lead sample to ensure the reagents are
working correctly.[10]

o Application of Sodium Rhodizonate: Spray the test area with the saturated sodium
rhodizonate solution.[10]

o Application of Buffer: Spray the same area with the buffer solution. This will eliminate the
yellow background color from the sodium rhodizonate and establish the correct pH. A pink
color may indicate the presence of lead or other heavy metals.[10]

o Confirmation with Hydrochloric Acid: Spray the same area with the 5% hydrochloric acid
solution. If lead is present, the pink color will fade and a blue-violet color will develop.[10]
This color may fade quickly, so results should be documented and photographed promptly.
[10]

Diagram 3: Experimental Workflow for the Sodium Rhodizonate Test for Lead
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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